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Compound of Interest

1-(4-Bromophenyl)-2,2-
Compound Name:
dimethylpropan-1-one

Cat. No.: B1281458

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of the chemical
compound 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one. This compound is of interest in
various research and development applications, and a precise understanding of its molecular
properties is crucial for accurate experimental design and interpretation.

Molecular Composition and Weight

The molecular formula for 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one is C11H13BrO.[1][2]
[3][4][5] The molecular weight is a critical parameter in quantitative analysis, reaction
stoichiometry, and the formulation of pharmaceutical compounds. The calculated molecular
weight, based on the atomic weights of its constituent elements, is approximately 241.12 g/mol

1]

The following table summarizes the atomic composition of 1-(4-Bromophenyl)-2,2-
dimethylpropan-1-one and the contribution of each element to its total molecular weight.
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Standard Contribution
Element Symbol Atomic Count Atomic Weight to Molecular
(amu) Weight (amu)
~12.011[6][7][8]
Carbon C 11 132.121
[l
~1.008[10][11]
Hydrogen H 13 13.104
[12][13][14]
~79.904[15][16]
Bromine Br 1 79.904
[17][18]
~15.999[19][20]
Oxygen O 1 15.999
[21][22][23]

Total 241.128

Experimental Determination of Molecular Weight

The molecular weight of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one can be
experimentally determined using various analytical techniques. A standard protocol for this
determination is through mass spectrometry.

Mass Spectrometry Protocol

e Sample Preparation: A dilute solution of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one is
prepared in a suitable volatile solvent, such as methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer, where it is ionized. Electron
ionization (EI) or electrospray ionization (ESI) are common methods.

e Mass Analysis: The ionized molecules are then separated based on their mass-to-charge
ratio (m/z) by a mass analyzer, such as a quadrupole or time-of-flight (TOF) analyzer.

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z. The peak corresponding to the molecular ion [M]* or a protonated
molecule [M+H]* will indicate the molecular weight of the compound.
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Structural Representation

The structural arrangement of the atoms within the 1-(4-Bromophenyl)-2,2-dimethylpropan-
1-one molecule is a key determinant of its chemical properties. The logical relationship
between the core components of the molecule is depicted in the following diagram.
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Logical Structure of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one

Bromophenyl Group (C6H4Br)

ponded to

Carbonyl Group (C=0)

ponded to

tert-Butyl Group (C(CH3)3)

Click to download full resolution via product page

Logical structure of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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